Isopromethazine
Isopromethazine
Isopromethazine is a member of phenothiazines.
A phenothiazine derivative with histamine H1-blocking, antimuscarinic, and sedative properties. It is used as an antiallergic, in pruritus, for motion sickness and sedation, and also in animals.
A phenothiazine derivative with histamine H1-blocking, antimuscarinic, and sedative properties. It is used as an antiallergic, in pruritus, for motion sickness and sedation, and also in animals.
Brand Name:
Vulcanchem
CAS No.:
303-14-0
VCID:
VC0104278
InChI:
InChI=1S/C17H20N2S/c1-13(12-18(2)3)19-14-8-4-6-10-16(14)20-17-11-7-5-9-15(17)19/h4-11,13H,12H2,1-3H3
SMILES:
CC(CN(C)C)N1C2=CC=CC=C2SC3=CC=CC=C31
Molecular Formula:
C17H20N2S
Molecular Weight:
284.4 g/mol
Isopromethazine
CAS No.: 303-14-0
Reference Standards
VCID: VC0104278
Molecular Formula: C17H20N2S
Molecular Weight: 284.4 g/mol
CAS No. | 303-14-0 |
---|---|
Product Name | Isopromethazine |
Molecular Formula | C17H20N2S |
Molecular Weight | 284.4 g/mol |
IUPAC Name | N,N-dimethyl-2-phenothiazin-10-ylpropan-1-amine |
Standard InChI | InChI=1S/C17H20N2S/c1-13(12-18(2)3)19-14-8-4-6-10-16(14)20-17-11-7-5-9-15(17)19/h4-11,13H,12H2,1-3H3 |
Standard InChIKey | CGNHCKZJGQDWBG-UHFFFAOYSA-N |
SMILES | CC(CN(C)C)N1C2=CC=CC=C2SC3=CC=CC=C31 |
Canonical SMILES | CC(CN(C)C)N1C2=CC=CC=C2SC3=CC=CC=C31 |
Description | Isopromethazine is a member of phenothiazines. A phenothiazine derivative with histamine H1-blocking, antimuscarinic, and sedative properties. It is used as an antiallergic, in pruritus, for motion sickness and sedation, and also in animals. |
Synonyms | 10-(2-Dimethylaminoisopropyl)phenothiazine; Fen-Bridal; Isomethazine; Isophenergan; Lilly 01526; N-[2-(Dimethylamino)-1-methylethyl]phenothiazine;_x000B_Prothiazin; RP 3389; RP 4460; 10-[2-(Dimethylamino)-1-methylethyl]phenothiazine; N,N,β-Trimethyl-10H-ph |
PubChem Compound | 110669 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume